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Compound of Interest

Compound Name: 3-Cyclopropylbenzoic acid

Cat. No.: B073178 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Cyclopropylbenzoic Acid

This technical guide provides a comprehensive overview of the solubility and pKa of 3-
Cyclopropylbenzoic acid, tailored for researchers, scientists, and professionals in drug

development. This document compiles essential quantitative data, detailed experimental

protocols, and logical workflows to facilitate its use in a laboratory setting.

Core Physicochemical Data
3-Cyclopropylbenzoic acid (CAS: 1129-02-6) is an organic compound with a molecular

formula of C₁₀H₁₀O₂ and a molecular weight of approximately 162.19 g/mol .[1][2][3] Its

structure, featuring a carboxylic acid group attached to a phenyl ring substituted with a

cyclopropyl group, dictates its solubility and acidity.

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical parameters for 3-
Cyclopropylbenzoic acid.

Parameter Value Source

pKa 4.27 ± 0.10 (Predicted) [1]

Molecular Formula C₁₀H₁₀O₂ [1][2]

Molecular Weight 162.19 g/mol [3]

Form Solid [2][3]
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Solubility Profile
While specific quantitative solubility data in various organic solvents is not readily available in

the literature, the solubility of 3-Cyclopropylbenzoic acid can be inferred from the behavior of

similar carboxylic acids, such as benzoic acid.[4][5] Generally, its solubility is low in water and

non-polar organic solvents but increases significantly in basic aqueous solutions due to the

formation of the corresponding carboxylate salt.

Qualitative Solubility
Solvent Expected Solubility Rationale

Water Low

The non-polar cyclopropyl and

phenyl groups outweigh the

polarity of the carboxylic acid

group.

5% Sodium Hydroxide (NaOH) High

Forms the highly soluble

sodium 3-cyclopropylbenzoate

salt through an acid-base

reaction.[6][7]

5% Sodium Bicarbonate

(NaHCO₃)
High

As a carboxylic acid with a pKa

around 4.27, it is a strong

enough acid to react with the

weaker base NaHCO₃ to form

a soluble salt.[6][7]

5% Hydrochloric Acid (HCl) Low

The compound remains in its

protonated, less polar form,

which is insoluble in aqueous

solutions.[6][7]

Ether Moderate to High

The organic nature of the

molecule allows for solubility in

moderately polar solvents like

diethyl ether.

Hexane Low

The polarity of the carboxylic

acid group limits solubility in

non-polar solvents.
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Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

solubility and pKa for 3-Cyclopropylbenzoic acid.

Protocol 1: Determination of Qualitative Solubility
This protocol outlines a systematic procedure to determine the solubility of 3-
Cyclopropylbenzoic acid in various aqueous and organic solvents.[4][5][6][7]

Materials:

3-Cyclopropylbenzoic acid

Test tubes and rack

Spatula

Vortex mixer (optional)

Solvents: Deionized water, 5% NaOH (w/v), 5% NaHCO₃ (w/v), 5% HCl (v/v), Diethyl ether

Litmus or pH paper

Procedure:

Preparation: Place approximately 25-30 mg of 3-Cyclopropylbenzoic acid into a series of

clean, dry test tubes.

Water Solubility:

Add 1 mL of deionized water to the first test tube.

Vigorously shake or vortex the tube for 10-20 seconds.[4]

Observe if the solid dissolves completely. If it does, the compound is water-soluble. Test

the pH of the solution with litmus paper.[7]

Aqueous Base Solubility (if insoluble in water):
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To a new tube containing the compound, add 1 mL of 5% NaOH solution in small portions,

shaking after each addition.[6] Observe for dissolution.

Repeat this process in a separate tube using 5% NaHCO₃ solution. A positive result

(dissolution) in NaHCO₃ indicates a strong organic acid.[6]

Aqueous Acid Solubility (if insoluble in water):

To another tube, add 1 mL of 5% HCl solution in small portions, shaking after each

addition. Observe for any change in solubility.

Organic Solvent Solubility:

To a final tube, add 1 mL of diethyl ether and shake vigorously. Observe for dissolution.

Recording Results: Record all observations, noting whether the compound is soluble,

partially soluble, or insoluble in each solvent.
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Solubility Determination Workflow

Start with 3-Cyclopropylbenzoic Acid Sample

Test Solubility in Water

Soluble?

Test pH with Litmus Paper

Yes

Proceed to Acid/Base Solubility Tests

No

Classify as Water-Soluble Acid (Class Sa) Test Solubility in 5% NaOH

Soluble?

Test Solubility in 5% NaHCO3

Yes

Test Solubility in 5% HCl

No

Soluble?

Classify as Strong Acid (Class As)

Yes

Classify as Weak Acid (Class Aw)

No

Soluble?

Classify as Base (Class B)

Yes

Classify as Neutral Compound

No
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pKa Determination by Potentiometric Titration

Prepare Solution of
3-Cyclopropylbenzoic Acid

Set up Titration Apparatus
(pH meter, buret with NaOH)

Add NaOH Titrant in Increments

Record pH and Volume
After Each Addition

Continue until past EP

Plot pH vs. Volume of NaOH

Determine Equivalence Point (EP)
(max ΔpH/ΔV)

Determine Half-Equivalence Point
(Volume = EP/2)

pKa = pH at Half-Equivalence Point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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